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Compound of Interest

Compound Name: AM-694

Cat. No.: B1665942

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical compounds like AM-694 is a critical component
of a safe and compliant research environment. This document provides a comprehensive, step-
by-step guide to the proper disposal procedures for AM-694, ensuring the safety of personnel
and adherence to regulatory standards.

AM-694 is classified as a toxic substance if swallowed.[1] Therefore, it is imperative that it is
treated as hazardous waste. Disposal must be carried out in accordance with all applicable
local, regional, national, and international regulations.[1]

Quantitative Data Summary

The following table summarizes key information regarding the handling and disposal of AM-
694.
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Parameter

Value

Source

Chemical Name

--INVALID-LINK---methanone

[1]

CAS Number

335161-03-0

[1]

Hazard Classification

Acute Toxicity - Oral, Category
3

[1]

Signal Word

Danger

[1]

Hazard Statement

H301: Toxic if swallowed

[1]

Disposal Recommendation

Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.

[1]

Experimental Protocol: Step-by-Step Disposal of

AM-694

The following protocol outlines the necessary steps for the safe disposal of AM-694 and

materials contaminated with it.

. Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

. Waste Segregation and Collection:

Solid Waste:

o Collect unadulterated AM-694 powder in its original container or a clearly labeled,

compatible hazardous waste container.
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o Contaminated materials such as gloves, weighing paper, and pipette tips should be
double-bagged in clear plastic bags and placed in a designated solid hazardous waste
container.[2]

e Liquid Waste:

o Solutions containing AM-694 should be collected in a dedicated, leak-proof, and clearly
labeled liquid hazardous waste container.

o Ensure the container is compatible with the solvent used.
o Do not mix with other waste streams unless compatibility has been verified.
3. Waste Container Management:

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name "AM-694," the concentration, and the date of accumulation.

o Closure: Keep waste containers securely closed except when adding waste.[2][3]

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
general laboratory traffic.[3] Secondary containment is recommended to prevent spills.[2]

4. Disposal Procedure:

e Do Not Dispose Down the Drain: Due to its toxicity, AM-694 should not be disposed of down
the sink.[4]

e Do Not Dispose in Regular Trash: Solid waste contaminated with AM-694 must be treated as
hazardous waste and not disposed of in the regular trash.[4]

o Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EH&S) department or a licensed hazardous waste disposal contractor to arrange for
the pickup and proper disposal of the collected AM-694 waste.

AM-694 Disposal Workflow
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Caption: Workflow for the proper disposal of AM-694 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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